![molecular formula C8H12O B6263007 BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers CAS No. 55564-05-1](/img/no-structure.png)
BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers
Description
BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers is a chemical compound with a bicyclic structure . It has been used in the preparation of a range of tetraaryl-substituted bicyclo[4.2.0]octa-1,5,7-trienes .
Synthesis Analysis
The synthesis of BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers, involves a one-pot procedure starting from terminal aryl alkynes and is catalyzed by a rhodium (I) complex . This synthesis proceeds by a reaction sequence involving head-to-tail homocoupling of the terminal alkyne and zipper annulation of the resulting gem-enyne . Another method involves the irradiation of cyclohexenones in the presence of 1,1-dimethoxyethylene, which affords mixtures of diastereomeric 7,7-dimethoxybicyclo[4.2.0]octan-2-ones .Molecular Structure Analysis
The molecular structure of BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers, is characterized by a bicyclic structure . The structure can be viewed using Java or Javascript .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers, include a head-to-tail homocoupling of the terminal alkyne and zipper annulation of the resulting gem-enyne . The rhodium catalyst employed is notable for the incorporation of a flexible NHC-based pincer ligand, which is suggested to interconvert between mer- and fac-coordination modes to fulfill the orthogonal mechanistic demands of the two transformations .Mechanism of Action
The mechanism of action in the synthesis of BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers, involves a rhodium (I) complex as a catalyst . This catalyst is notable for the incorporation of a flexible NHC-based pincer ligand, which is suggested to interconvert between mer- and fac-coordination modes to fulfill the orthogonal mechanistic demands of the two transformations .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "Cyclopentadiene", "Methacrolein", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with methacrolein in the presence of a Lewis acid catalyst to form a Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is reduced with sodium borohydride to form a mixture of diastereomers of the corresponding alcohol.", "Step 3: The diastereomers are separated by column chromatography.", "Step 4: The desired diastereomer is oxidized with sodium chlorite in the presence of hydrochloric acid to form the corresponding ketone.", "Step 5: The ketone is treated with sodium hydroxide in ethanol to form the final product, BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers.", "Step 6: The product is purified by recrystallization from diethyl ether and water." ] } | |
CAS RN |
55564-05-1 |
Product Name |
BICYCLO[4.2.0]OCTAN-2-ONE, Mixture of diastereomers |
Molecular Formula |
C8H12O |
Molecular Weight |
124.2 |
Purity |
75 |
Origin of Product |
United States |
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